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Compound of Interest

Compound Name: Isomucronulatol 7-O-glucoside

Cat. No.: B15591029 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Isomucronulatol 7-O-glucoside is a flavonoid compound, specifically an isoflavan, isolated

from the roots of plants such as Astragalus membranaceus.[1][2] This natural product has

garnered interest for its potential therapeutic properties, including anti-inflammatory and anti-

osteoarthritic effects.[3] In vitro studies have shown that Isomucronulatol 7-O-glucoside can

inhibit the production of pro-inflammatory mediators. For instance, it exhibits inhibitory effects

on the lipopolysaccharide (LPS)-stimulated production of Interleukin-12 (IL-12) p40.[1][2]

Furthermore, in chondrosarcoma cell models, it has been observed to reduce the expression of

molecules associated with osteoarthritis, such as Matrix Metalloproteinase 13 (MMP13),

Cyclooxygenase (COX), Tumor Necrosis Factor-alpha (TNF-α), and the p65 subunit of NF-κB,

in response to IL-1β stimulation.[3]

These findings suggest that Isomucronulatol 7-O-glucoside may modulate key inflammatory

signaling pathways. Proper dissolution and handling are critical for obtaining reliable and

reproducible results in cell-based assays. This document provides detailed protocols for the

solubilization and application of Isomucronulatol 7-O-glucoside in cell culture experiments.
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Proper storage and handling of Isomucronulatol 7-O-glucoside are crucial to maintain its

stability and activity. The following table summarizes key quantitative data for this compound.

Parameter Value Source(s)

Molecular Formula C₂₃H₂₈O₁₀ [4]

Molecular Weight 464.5 g/mol [4]

CAS Number 136087-29-1 / 94367-43-8 [2][3]

Primary Solvent Dimethyl sulfoxide (DMSO) [3][5][6]

Other Solvents Methanol, Ethanol, Pyridine [3][5]

Recommended Stock Solution 10 mM in DMSO [3]

Storage of Powder
Up to 24 months at 2-8°C (with

vial tightly sealed)
[5]

Storage of Stock Solution

≤ 1 month at -20°C (protect

from light)≤ 6 months at -80°C

(protect from light)

[1]

Experimental Protocols
Materials and Equipment

Isomucronulatol 7-O-glucoside powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, nuclease-free microcentrifuge tubes

Pipettes and sterile, filtered pipette tips

Vortex mixer

Water bath or sonicator (optional)

Cell culture medium appropriate for the cell line
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Sterile serological pipettes

Cell culture plates and flasks

Humidified incubator (37°C, 5% CO₂)

Protocol 1: Preparation of a 10 mM Stock Solution
This protocol describes the preparation of a concentrated stock solution, which can be

aliquoted and stored for future use. It is highly recommended to prepare solutions on the day of

use; however, if advance preparation is necessary, follow these storage guidelines strictly.[5]

Equilibration: Before opening, allow the vial of Isomucronulatol 7-O-glucoside powder to

equilibrate to room temperature for at least 1 hour.[5] This prevents condensation from

forming inside the vial.

Calculation: Calculate the volume of DMSO required to achieve a 10 mM concentration.

Volume (µL) = [Weight (mg) / 464.5 ( g/mol )] x 100,000

Dissolution: Add the calculated volume of cell culture-grade DMSO to the vial containing the

powder.

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a water bath (≤ 37°C) or brief sonication can be used to aid dissolution if

precipitation is observed.[1][7]

Aliquoting: To avoid repeated freeze-thaw cycles which can inactivate the product, dispense

the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes.[7]

Storage: Store the aliquots in tightly sealed vials at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).[1] Always protect the solution

from light.[1]

Protocol 2: Preparation of Working Solutions for Cell
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The stock solution must be diluted to the final desired concentration in a complete cell culture

medium. The final concentration of DMSO in the culture medium should be kept to a minimum

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Serial Dilution: Perform a serial dilution of the stock solution in a complete cell culture

medium to achieve the final desired experimental concentration.

Example for a 10 µM final concentration:

First, prepare an intermediate dilution by adding 2 µL of the 10 mM stock solution to

1998 µL of culture medium. This results in a 10 µM working solution.

Mixing: Gently mix the working solution by pipetting or inverting the tube. Avoid vigorous

vortexing to prevent protein denaturation in the medium.

Application: Use the freshly prepared working solution to treat cells immediately.

Protocol 3: General Protocol for Cell Treatment
This protocol provides a general workflow for treating adherent cells with Isomucronulatol 7-
O-glucoside.

Cell Seeding: Plate cells in the appropriate culture vessel (e.g., 96-well, 24-well, or 6-well

plates) at a density that will ensure they are in the exponential growth phase (typically 70-

80% confluency) at the time of treatment.

Incubation: Culture the cells overnight in a humidified incubator at 37°C with 5% CO₂ to allow

for attachment.

Preparation of Controls:

Vehicle Control: Prepare a culture medium containing the same final concentration of

DMSO as the highest concentration of Isomucronulatol 7-O-glucoside used in the

experiment.

Untreated Control: Culture cells in the medium alone.
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Treatment: Remove the existing medium from the cells and replace it with the medium

containing the desired concentrations of Isomucronulatol 7-O-glucoside or the vehicle

control.

Incubation: Return the cells to the incubator for the desired treatment duration (e.g., 24, 48,

or 72 hours).

Downstream Analysis: Following incubation, harvest the cells or supernatant for subsequent

analysis (e.g., cytotoxicity assays, western blotting, RT-PCR, or ELISA).

Signaling Pathway and Experimental Workflow
Visualization
The following diagrams illustrate the proposed mechanism of action and a typical experimental

workflow for investigating the effects of Isomucronulatol 7-O-glucoside.
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Caption: Proposed anti-inflammatory mechanism of Isomucronulatol 7-O-glucoside.
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Caption: General experimental workflow for cell culture studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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